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Dissociation Constants (pKa) of Arsenous Acid

The acid dissociation constants for arsenous acid describe its stepwise deprotonation in aqueous solution.

The values from authoritative sources are summarized below.

Dissociation Step Equation pKa Value Data Source / Citation

First Dissociation H₃AsO₃ ⇌ H₂AsO₃⁻ + H⁺ 9.22 [1] ScienceDirect

9.29 [2] Engineering ToolBox

9.2 [3] Wikipedia

Second Dissociation H₂AsO₃⁻ ⇌ HAsO₃²⁻ + H⁺ 12.10 [1] ScienceDirect

~14 [4] Principles of General Chemistry

Third Dissociation HAsO₃²⁻ ⇌ AsO₃³⁻ + H⁺ 13.40 [1] ScienceDirect

The first pKa value is well-established at approximately 9.2 [3] [1] [2]. At a typical environmental pH of 7,

arsenous acid exists predominantly as the neutral H₃AsO₃ molecule [1]. The second and third dissociation
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constants are less commonly reported, with values above 12, indicating these species are significant only in

highly alkaline solutions [4] [1].

Experimental Determination of pKa

The search results confirm that pKa values can be determined experimentally via potentiometric (pH)

titration and NMR spectroscopy, but do not provide a detailed protocol for arsenous acid [5].

For a standard methodology, potentiometric titration involves preparing a solution of the acid and titrating it

with a strong base while monitoring the pH. The pKa is equal to the pH at the half-equivalence point. For

very high pKa values, techniques like NMR may be required due to limitations in pH measurements [5]. You

would need to consult specialized analytical chemistry literature or laboratory manuals for a complete step-

by-step procedure.

Chemical Structure and Dissociation Pathway

The chemical structure of arsenous acid is As(OH)₃, a pyramidal molecule [3]. Its dissociation occurs in

three steps, releasing a proton at each stage.
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H₃AsO₃

(Neutral Molecule)

H₂AsO₃⁻

(Conjugate Base)

 pKa₁ ≈ 9.2 

HAsO₃²⁻
(Conjugate Base)

 pKa₂ ≈ 12.1 

AsO₃³⁻
(Conjugate Base)

 pKa₃ ≈ 13.4 
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Stepwise deprotonation pathway of arsenous acid

Importance in Research and Development

Understanding the pKa of arsenous acid is critical in several fields:

Environmental Science and Water Treatment: The speciation between neutral H₃AsO₃ and anionic

As(V) oxyanions (e.g., H₂AsO₄⁻) is crucial for water treatment, as these species are removed with
different efficiencies [1].

Toxicology and Medicine: The neutral H₃AsO₃ species is highly mobile in the environment and
within biological systems, which contributes to its toxicity and cell permeability [1]. DrugBank lists

arsenous acid with identified protein targets, highlighting its relevance to drug development [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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